Cas no 2228382-33-8 (1-(1-ethyl-1H-pyrazol-3-yl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(1-ethyl-1H-pyrazol-3-yl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228382-33-8
• MF: C₁₁H₁₇F₂N₃
• MW: 229.269589185715
• CID: 5975282
• PubChem ID: 165713704
• Update Time: 2025-10-28

1-(1-ethyl-1H-pyrazol-3-yl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-3-yl)-4,4-difluorocyclohexan-1-amine
• EN300-1956466
• 2228382-33-8

• Inchi： 1S/C11H17F2N3/c1-2-16-8-3-9(15-16)10(14)4-6-11(12,13)7-5-10/h3,8H,2,4-7,14H2,1H3
• InChI Key： IRTMWBQZMSGLGC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CN(CC)N=2)(CC1)N)F

Computed Properties

• Exact Mass: 229.13905388g/mol
• Monoisotopic Mass: 229.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-ethyl-1H-pyrazol-3-yl)-4,4-difluorocyclohexan-1-amine

Introduction to 1-(1-ethyl-1H-pyrazol-3-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228382-33-8)

1-(1-ethyl-1H-pyrazol-3-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228382-33-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements of this compound.

The chemical structure of 1-(1-ethyl-1H-pyrazol-3-yl)-4,4-difluorocyclohexan-1-amine is noteworthy for its combination of a pyrazole ring and a difluorocyclohexane moiety. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which is known for its biological activity and ability to form stable complexes with metal ions. The difluorocyclohexane moiety introduces fluorine atoms, which can significantly influence the compound's physicochemical properties and biological activity. The presence of these functional groups makes 1-(1-ethyl-1H-pyrazol-3-yl)-4,4-difluorocyclohexan-1-amine an intriguing candidate for drug development.

The synthesis of 1-(1-ethyl-1H-pyrazol-3-yl)-4,4-difluorocyclohexan-1-amine has been reported in several studies. One common approach involves the reaction of 4,4-difluorocyclohexanone with 1H-pyrazole in the presence of a suitable base and catalyst. This method yields high purity and good yields of the desired product. Another synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, which can provide greater control over the regioselectivity and stereoselectivity of the final product. These synthetic methods have been optimized to ensure scalability and reproducibility, making them suitable for industrial production.

In terms of pharmacological properties, 1-(1-ethyl-1H-pyrazol-3-yl)-4,4-difluorocyclohexan-1-amine has demonstrated significant biological activity in various assays. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess analgesic properties, making it a potential candidate for the treatment of chronic pain conditions. The mechanism of action is believed to involve modulation of neurotransmitter systems and inhibition of inflammatory pathways.

Recent research has also explored the potential applications of 1-(1-ethyl-1H-pyrazol-3-yl)-4,4-difluorocyclohexan-1-amine in neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and promote neurogenesis in animal models of Alzheimer's disease and Parkinson's disease. These findings suggest that 1-(1-ethyl-1H-pyrazol-3-yl)-4,4-difluorocyclohexan-1-amine may have therapeutic potential in treating these debilitating conditions.

The safety profile of 1-(1-ethyl-1H-pyrazol-3-y l)-4,4-difluorocyclohexan - 1 - amine has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(1 - ethyl - 1 H - pyrazol - 3 - yl) - 4 , 4 - difluorocyclohexan - 1 - amine (CAS No. 2228382 - 33 - 8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory therapy, pain management, and neurodegenerative diseases make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for future drug development.